[bis(2-methylphenyl)phosphoryl]acetic acid

• IUPAC Name: 2-bis(2-methylphenyl)phosphorylacetic acid
• InChI: InChI=1S/C16H17O3P/c1-12-7-3-5-9-14(12)20(19,11-16(17)18)15-10-6-4-8-13(15)2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: SKOQJRUCERBYHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1P(=O)(CC(=O)O)C2=CC=CC=C2C
• Molecular Formula: C16H17O3P
• Molecular Weight: 288.28 g/mol

Description

[Bis(2-methylphenyl)phosphoryl]acetic acid, commonly known as BPA, is a phosphonic acid derivative that has been widely used in various fields of scientific research. This compound has been found to have significant biochemical and physiological effects, making it an important tool for studying biological processes.

Scientific Research Applications

BPA has been widely used in scientific research as a tool for studying biological processes. It has been found to be an effective inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. BPA has also been found to be a potent inhibitor of butyrylcholinesterase, another cholinesterase enzyme. In addition, BPA has been used as a ligand for metal ions, such as copper and zinc, which has led to the development of metalloenzyme inhibitors.

Mechanism of Action

BPA inhibits the activity of cholinesterase enzymes by binding to the active site of the enzyme. This prevents the breakdown of acetylcholine, leading to an accumulation of the neurotransmitter in the synaptic cleft. The accumulation of acetylcholine can lead to overstimulation of the nervous system, which can result in convulsions and respiratory failure.
Biochemical and Physiological Effects:
BPA has been found to have significant biochemical and physiological effects. Inhibition of acetylcholinesterase can lead to an accumulation of acetylcholine, which can cause symptoms such as muscle twitching, weakness, and paralysis. BPA has also been found to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

BPA has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has a well-defined mechanism of action. BPA is also relatively stable and can be stored for extended periods without degradation. However, BPA has some limitations for lab experiments. It is highly toxic and can be hazardous to handle. In addition, BPA has limited solubility in non-polar solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of BPA in scientific research. One potential application is in the development of metalloenzyme inhibitors. BPA has been found to be an effective ligand for metal ions, which could be used to develop new classes of metalloenzyme inhibitors. Another potential application is in the development of anti-inflammatory agents. BPA has been found to have anti-inflammatory effects, which could be exploited for the development of new therapeutics for inflammatory diseases. Finally, BPA could be used as a tool for studying the role of cholinesterase enzymes in various biological processes.

Synthesis Methods

BPA can be synthesized by reacting 2-methylphenylphosphonic dichloride with sodium acetate in acetic acid. The reaction yields BPA as a white solid that is soluble in polar solvents such as water and ethanol. The synthesis of BPA is relatively simple and can be carried out in a laboratory setting.